Cas no 94530-69-5 (2-Propenoic acid, 3-(4-hydroxyphenyl)-, propyl ester)

• Product name: 2-Propenoic acid, 3-(4-hydroxyphenyl)-, propyl ester
• CAS No: 94530-69-5
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 752254
• PubChem ID: 53646323

2-Propenoic acid, 3-(4-hydroxyphenyl)-, propyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-hydroxyphenyl)-, propyl ester
• propyl 3-(4-hydroxyphenyl)prop-2-enoate
• DTXSID50705639
• AKOS017265739
• 94530-69-5

• Inchi： InChI=1S/C12H14O3/c1-2-9-15-12(14)8-5-10-3-6-11(13)7-4-10/h3-8,13H,2,9H2,1H3
• InChI Key： AJOXHZKDNCMEKC-UHFFFAOYSA-N
• SMILES： CCCOC(=O)C=CC1=CC=C(C=C1)O

Computed Properties

• Exact Mass: 206.094
• Monoisotopic Mass: 206.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 2.7